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Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid. Due to limited publicly available

experimental data for this specific compound, this guide also incorporates data from closely

related analogs to provide a more complete understanding. All quantitative data is presented in

structured tables, and detailed experimental protocols found in the literature are described.

Visualizations of the molecular structure and a key synthetic pathway are provided to aid in

comprehension.

Introduction
1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a

benzimidazole core functionalized with an ethyl group at the 1-position and a sulfonic acid

group at the 2-position.[1] The benzimidazole scaffold is a prominent feature in many

pharmacologically active molecules. The addition of a sulfonic acid group is known to increase
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aqueous solubility, a desirable property for many pharmaceutical and biochemical applications.

This guide summarizes the current knowledge on this compound.

Molecular Structure and Properties
The molecular structure of 1-ethyl-1H-benzimidazole-2-sulfonic acid consists of a fused

benzene and imidazole ring system. An ethyl group is attached to one of the nitrogen atoms of

the imidazole ring, and a sulfonic acid group is attached to the carbon atom between the two

nitrogen atoms.

1H-benzimidazole-2-sulfonic acid

Reaction

Diethyl sulfate Potassium hydroxide 50°C, 4 hours
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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